Cas no 1805123-44-7 (Ethyl 2,4-dibromopyridine-6-acetate)

• Product Name: Ethyl 2,4-dibromopyridine-6-acetate
• CAS No: 1805123-44-7
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 4904633
• Update Time: 2025-06-13

Ethyl 2,4-dibromopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dibromopyridine-6-acetate
• Ethyl 2-(4,6-dibromopyridin-2-yl)acetate

• Inchi： 1S/C9H9Br2NO2/c1-2-14-9(13)5-7-3-6(10)4-8(11)12-7/h3-4H,2,5H2,1H3
• InChI Key： NHGZVHDDGFFXRO-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,4-dibromopyridine-6-acetate

Ethyl 2,4-dibromopyridine-6-acetate (CAS No. 1805123-44-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,4-dibromopyridine-6-acetate, identified by its CAS number 1805123-44-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic brominated derivative of pyridine serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the field of medicinal chemistry. The presence of both bromine substituents and an acetyl group at specific positions on the pyridine ring imparts unique reactivity, making it a versatile building block for drug discovery and material science applications.

The compound's structure, characterized by a pyridine core substituted at the 2- and 4-positions with bromine atoms and an acetyl group at the 6-position, endows it with distinct chemical properties. These include moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various synthetic protocols. The bromine atoms are particularly valuable due to their ability to participate in nucleophilic aromatic substitution (SNAr) reactions, allowing for further functionalization and diversification of the molecular scaffold.

In recent years, Ethyl 2,4-dibromopyridine-6-acetate has garnered attention for its role in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize derivatives that exhibit antimicrobial and anti-inflammatory properties. The pyridine ring is a common motif in many pharmacophores, and modifications at the 2-, 4-, and 6-positions can significantly influence biological activity. This has led to investigations into its potential as a precursor for drugs targeting neurological disorders, where precise structural modifications can modulate receptor binding affinity.

One notable application of Ethyl 2,4-dibromopyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating this compound into drug candidates, chemists can design molecules that selectively inhibit aberrant kinase activity. The brominated pyridine core allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups that enhance target specificity.

The pharmaceutical industry has also explored Ethyl 2,4-dibromopyridine-6-acetate as a starting material for antiviral drugs. The pyridine scaffold is present in several approved antiviral agents, including those used to treat HIV and hepatitis C. Researchers have synthesized analogs of this compound that exhibit inhibitory effects against viral proteases and polymerases. The acetyl group provides a handle for further chemical manipulation, allowing for the introduction of additional functional moieties that can improve drug potency and pharmacokinetic profiles.

From a synthetic chemistry perspective, Ethyl 2,4-dibromopyridine-6-acetate offers a rich palette of reaction possibilities. Beyond SNAr reactions, it can undergo palladium-catalyzed coupling reactions to form biaryl structures or be converted into other heterocycles through cyclization processes. These transformations make it an invaluable tool for constructing complex molecular architectures required for advanced drug discovery programs.

The compound's utility extends beyond pharmaceuticals into materials science. Pyridine derivatives are known for their electronic properties and have been explored in organic electronics, including OLEDs (organic light-emitting diodes) and photovoltaic cells. Ethyl 2,4-dibromopyridine-6-acetate, with its electron-withdrawing bromine substituents and acetyl group, could potentially serve as a precursor for materials with tailored optoelectronic characteristics.

In conclusion, Ethyl 2,4-dibromopyridine-6-acetate (CAS No. 1805123-44-7) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its unique structural features enable diverse chemical transformations that are pivotal for developing novel therapeutic agents targeting various diseases. As research continues to uncover new synthetic pathways and biological functions associated with this compound, its importance in modern chemistry is likely to grow further.